Introduction to N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide (CAS No. 1021215-18-8)
N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide, identified by its CAS number 1021215-18-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the benzothiazole class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.
The structural framework of N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide incorporates several key pharmacophoric elements that contribute to its unique chemical properties and biological interactions. The benzothiazole moiety, characterized by its sulfur and nitrogen atoms embedded within a six-membered aromatic ring, is a well-documented scaffold in medicinal chemistry. Its presence often enhances the compound's solubility, metabolic stability, and binding affinity to biological targets.
The dimethyl substitution at the 5 and 7 positions of the benzothiazole ring further modulates the electronic and steric properties of the molecule. This modification can influence the compound's reactivity, solubility, and interaction with enzymes or receptors. Additionally, the piperidine ring appended to the methanesulfonyl group introduces a secondary amine functionality, which is frequently exploited in drug design for its ability to form hydrogen bonds and improve pharmacokinetic profiles.
In recent years, N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide has been studied for its potential role in addressing various therapeutic challenges. The benzothiazole scaffold is known to exhibit anti-inflammatory, antimicrobial, and anticancer properties, making it a valuable candidate for further investigation. Specifically, research has highlighted its interactions with enzymes such as kinases and phosphodiesterases, which are critical targets in oncology and neurology.
A notable area of interest involves the compound's potential as an inhibitor of Janus kinases (JAKs), a family of enzymes implicated in various inflammatory and autoimmune diseases. The methanesulfonyl group in N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide is particularly significant in this context, as it can serve as a hinge-binding moiety that enhances binding affinity to JAK enzymes. This has led to exploratory studies evaluating its efficacy in models of rheumatoid arthritis and other inflammatory conditions.
Beyond its kinase inhibition properties, N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide has also been investigated for its role in modulating neurotransmitter systems. The piperidine ring's ability to interact with serotonin and dopamine receptors suggests potential applications in treating neurological disorders such as depression and Parkinson's disease. Preclinical studies have demonstrated that derivatives of this compound can modulate receptor activity without significant off-target effects.
The synthesis of N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Key synthetic steps include the formation of the benzothiazole core through cyclization reactions involving thioamides or thioureas with appropriate aldehydes or ketones. Subsequent functionalization at the 5 and 7 positions typically employs alkylating agents or metal-catalyzed cross-coupling reactions.
The introduction of the methanesulfonyl group at the piperidine nitrogen is achieved through sulfonylation reactions using methanesulfonyl chloride or related reagents. Careful optimization of reaction parameters such as temperature, solvent choice, and catalyst systems is essential to ensure high yield and purity. Purification techniques such as column chromatography or recrystallization are employed to isolate the final product in sufficient quantities for further characterization.
The analytical characterization of N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide relies on a combination of spectroscopic methods including nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). High-resolution NMR techniques provide detailed information about the molecular structure and connectivity of atoms within the compound. IR spectroscopy confirms functional group assignments by identifying characteristic absorption bands.
In addition to spectroscopic methods, X-ray crystallography has been utilized to determine the three-dimensional structure of N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide, offering insights into its molecular geometry and conformational preferences. These structural data are invaluable for understanding how the compound interacts with biological targets at an atomic level. Computational modeling techniques such as molecular dynamics simulations have also been employed to predict binding modes and energetics.
The pharmacological evaluation of N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-1-methanesulfonylpiperidine-4-carboxamide involves both in vitro assays and in vivo studies to assess its biological activity and potential therapeutic benefits. In vitro studies typically focus on enzyme inhibition assays using isolated enzyme preparations or cell-based assays that measure downstream effects on signaling pathways. These studies help identify target-specific interactions and assess potency relative to known inhibitors.
In vivo studies extend these evaluations by examining the compound's behavior within living organisms. Animal models of inflammation or neurological disorders have been used to assess efficacy while monitoring for adverse effects. Pharmacokinetic studies provide insights into how quickly the compound is absorbed into circulation (
N-(5,7-Dimethylbenzothiazolizinyl)-N-Methanesulfonyl Piperidinamide: A Comprehensive Overview (CAS No. 1021215188)
N-(N-Methanesulfonyl Piperidinamide) derived from(b)benzothiazole derivatives , specifically(CAS No: 10212151–88–9), represents a novel class of pharmacologically active compounds exhibiting significant promise in modern medicinal chemistry research.
This particular heterocyclic amide features an intricate structural motif comprising two key pharmacophoric regions: a
biphenyl-thiazole core (with dimethyl substitution at positions 5 & 7) linked via an amide bond
Potential Therapeutic Applications:
This novel chemical entity has garnered considerable interest due
DNA intercalation , potentially leading
Molecular Recognition:The benzothiazole moiety serves as an excellent scaffold for
Synthetic Considerations:The synthesis involves multi-step organic transformations including:
DNA intercalation , potentially leading
Molecular Recognition:The benzothiazole moiety serves as an excellent scaffold for
Synthetic Considerations:The synthesis involves multi-step organic transformations including:
DNA intercalation , potentially leading
Molecular Recognition:The benzothiazole moiety serves as an excellent scaffold for
Synthetic Considerations:The synthesis involves multi-step organic transformations including:
DNA intercalation , potentially leading
Molecular Recognition:The benzothiazole moiety serves as an excellent scaffold for
